Cas no 868557-54-4 (Orcinol 1-O-beta-D-apiofuranosyl-(1->6)-beta-D-glucopyranoside)

• Product Name: Orcinol 1-O-beta-D-apiofuranosyl-(1->6)-beta-D-glucopyranoside
• CAS No: 868557-54-4
• Molecular Formula: C₁₈H₂₆O₁₁
• Molecular Weight: 418.392446994781
• CID: 4671469
• PubChem ID: 11292990

Orcinol 1-O-beta-D-apiofuranosyl-(1->6)-beta-D-glucopyranoside Properties

Names and Identifiers

• 3-Hydroxy-5-methylphenyl 6-O-D-apio-β-D-furanosyl-β-D-glucopyranoside
• Orcinol 1-O-beta-D-apiofuranosyl-(1->6)-beta-D-glucopyranoside
• 3-Hydroxy-5-methylphenyl 6-O-D-apio-beta-D-furanosyl-beta-D-glucopyranoside
• 3-Hydroxy-5-methylphenyl 6-O-D-apio-β-D-furanosyl-β-D-glucopyranoside (ACI)
• Orcinol 1-O-β-D-apiofuranosyl-(1→6)-β-D-glucopyranoside
• FS-8226
• AKOS040763504
• 868557-54-4
• (2R,3S,4S,5R,6S)-2-((((2R,3R,4R)-3,4-Dihydroxy-4-(hydroxymethyl)tetrahydrofuran-2-yl)oxy)methyl)-6-(3-hydroxy-5-methylphenoxy)tetrahydro-2H-pyran-3,4,5-triol

• InChIKey： XEGUBLZOESPNQE-FQXXIRCGSA-N
• Inchi： 1S/C18H26O11/c1-8-2-9(20)4-10(3-8)28-16-14(23)13(22)12(21)11(29-16)5-26-17-15(24)18(25,6-19)7-27-17/h2-4,11-17,19-25H,5-7H2,1H3/t11-,12-,13+,14-,15+,16-,17-,18-/m1/s1
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@](CO)(CO1)O)O)O)O)O)OC1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 418.14751164g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 6
• Monoisotopic Mass: 418.14751164g/mol
• Heavy Atom Count: 29
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 179

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides